Cas no 86220-45-3 (Phytochelatin 3)

Phytochelatin 3 structure
Phytochelatin 3 structure
Product Name:Phytochelatin 3
CAS No:86220-45-3
MF:C26H41N7O14S3
MW:771.837242841721
CID:725763
PubChem ID:174541
Update Time:2024-03-01

Phytochelatin 3 Chemical and Physical Properties

Names and Identifiers

    • Glycine, L-g-glutamyl-L-cysteinyl-L-g-glutamyl-L-cysteinyl-L-g-glutamyl-L-cysteinyl-
    • cadystin
    • phytochelatin 3
    • Cadystin A
    • Cadystin Protein, S Pombe
    • (gamma-Glu-Cys)3-Gly
    • H-(gamma-Glu-Cys)3-Gly-OH
    • gammaGlu-Cys-gammaGlu-Cys-gammaGlu-Cys-Gly
    • H-gamma-L-Glu-L-Cys-gamma-L-Glu-L-Cys-gamma-L-Glu-L-Cys-Gly-OH
    • L-gamma-glutamyl-L-cysteinyl-L-gamma-glutamyl-L-cysteinyl-L-gamma-glutamyl-L-cysteinylglycine
    • Cadmium-gamma-glutamyl peptide complex
    • Cadystin A (reduced)
    • Q27133399
    • L-gammaGlu-L-Cys-L-gammaGlu-L-Cys-L-gammaGlu-L-Cys-Gly-OH
    • (2S)-2-amino-5-[[(2R)-1-[[(1S)-1-carboxy-4-[[(2R)-1-[[(1S)-1-carboxy-4-[[(2R)-1-(carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]amino]-4-oxobutyl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-4-oxobutyl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid
    • CS-0256222
    • 86220-45-3
    • CHEBI:64745
    • HY-P3320
    • SCHEMBL1479109
    • DTXSID90235445
    • Phytochelatin 3
    • Inchi: 1S/C26H41N7O14S3/c27-11(24(42)43)1-4-17(34)30-15(9-49)22(40)32-13(26(46)47)3-6-19(36)31-16(10-50)23(41)33-12(25(44)45)2-5-18(35)29-14(8-48)21(39)28-7-20(37)38/h11-16,48-50H,1-10,27H2,(H,28,39)(H,29,35)(H,30,34)(H,31,36)(H,32,40)(H,33,41)(H,37,38)(H,42,43)(H,44,45)(H,46,47)/t11-,12-,13-,14-,15-,16-/m0/s1
    • InChI Key: PCOMFCPXXQONPD-QNILMXGZSA-N
    • SMILES: SC[C@@H](C(N[C@H](C(=O)O)CCC(N[C@H](C(NCC(=O)O)=O)CS)=O)=O)NC(CC[C@@H](C(=O)O)NC([C@H](CS)NC(CC[C@@H](C(=O)O)N)=O)=O)=O

Computed Properties

  • Exact Mass: 771.18736253g/mol
  • Monoisotopic Mass: 771.18736253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 25
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 353
  • XLogP3: -6.7
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